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Compound of Interest

Compound Name: Deoxycorticosterone-d8

Cat. No.: B588441 Get Quote

Deoxycorticosterone-d8: A Technical Guide for
Analytical Applications
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of

Deoxycorticosterone-d8 (DOC-d8), its application as an internal standard in analytical

methodologies, and the relevant biological pathways of its non-labeled counterpart,

Deoxycorticosterone (DOC). This document is intended to serve as a comprehensive resource

for researchers, scientists, and drug development professionals utilizing DOC-d8 in their work.

Physicochemical Properties
Deoxycorticosterone-d8 is a deuterated form of Deoxycorticosterone, a steroid hormone with

mineralocorticoid activity.[1][2] The incorporation of deuterium atoms results in a higher

molecular weight compared to the endogenous compound, making it an ideal internal standard

for quantification by mass spectrometry.[1] Its physical and chemical characteristics are

summarized below.

Table 1: Physicochemical Properties of Deoxycorticosterone-d8
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Property Value References

Molecular Formula C₂₁H₂₂D₈O₃ [3]

Molecular Weight 338.51 g/mol [3]

Exact Mass 338.2697 [4]

CAS Number 55487-63-3 [3]

Appearance White to off-white solid [1]

Purity >95% (HPLC) [4]

Storage Temperature -20°C or 2-8°C (long-term) [1][5]

Solubility

Soluble in acetonitrile,

methanol, and DMSO.

Insoluble in water.

[6]

Analytical Use and Experimental Protocols
Deoxycorticosterone-d8 is primarily used as an internal standard for the accurate

quantification of Deoxycorticosterone in biological matrices such as serum and plasma using

liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][7] The co-elution of the

deuterated standard with the native analyte allows for correction of variations in sample

preparation and instrument response.

Sample Preparation: Liquid-Liquid Extraction
A common method for extracting steroids from serum or plasma is liquid-liquid extraction (LLE).

The following is a representative protocol.

Sample Aliquoting: Pipette 300 µL of serum or plasma (calibrator, quality control, or unknown

sample) into a clean glass tube.[8]

Internal Standard Spiking: Add 50 µL of a working solution of Deoxycorticosterone-d8 in

methanol to each tube.[8]
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Extraction: Add 1.5 mL of methyl tert-butyl ether (MTBE), vortex, and rock the tubes for 15

minutes.[9]

Centrifugation: Centrifuge the tubes at 2000 x g for 10 minutes to separate the organic and

aqueous layers.[9]

Evaporation: Transfer the upper organic layer to a new tube and evaporate to dryness under

a stream of nitrogen at approximately 45°C.[9]

Reconstitution: Reconstitute the dried extract in 100 µL of a methanol/water mixture (e.g.,

50:50, v/v) and vortex briefly before analysis.[8][9]
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Caption: Workflow for the analysis of Deoxycorticosterone using DOC-d8.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10641533/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10641533/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10641533/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11759567/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10641533/
https://www.benchchem.com/product/b588441?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LC-MS/MS Conditions
The following table outlines typical LC-MS/MS parameters for the analysis of

Deoxycorticosterone. The parameters for Deoxycorticosterone-d8 would be identical for the

chromatographic separation, with a mass shift in the MS/MS detection.

Table 2: Representative LC-MS/MS Parameters for Deoxycorticosterone Analysis

Parameter Typical Value

LC System

High-Performance Liquid Chromatography

(HPLC) or Ultra-High Performance Liquid

Chromatography (UHPLC) system

Column
C18 reverse-phase column (e.g., 100 mm x 2.1

mm, 2.6 µm)

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B Methanol with 0.1% formic acid

Flow Rate 0.3 - 0.4 mL/min

Injection Volume 5 - 20 µL

Ionization Mode

Positive Electrospray Ionization (ESI+) or

Atmospheric Pressure Chemical Ionization

(APCI)

MS System Triple quadrupole mass spectrometer

Acquisition Mode Multiple Reaction Monitoring (MRM)

MRM Transition (DOC)
m/z 331.2 → 109.1 (Quantifier), m/z 331.2 →

97.1 (Qualifier)

MRM Transition (DOC-d8) m/z 339.3 → 112.1 (Predicted Quantifier)

Note: The MRM transition for DOC-d8 is predicted based on the mass shift from deuterium

labeling and may require empirical optimization.
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Biological Context: Mineralocorticoid Receptor
Signaling
Deoxycorticosterone is a steroid hormone that acts as a potent agonist of the mineralocorticoid

receptor (MR).[1][2] The signaling pathway initiated by the binding of a mineralocorticoid like

Deoxycorticosterone to its receptor is crucial for regulating electrolyte and water balance.

Upon entering a target cell, Deoxycorticosterone binds to the mineralocorticoid receptor in the

cytoplasm, which is complexed with heat shock proteins (HSPs).[5][10] This binding induces a

conformational change in the receptor, leading to the dissociation of the HSPs.[10] The

activated receptor-ligand complex then translocates to the nucleus, where it dimerizes and

binds to specific DNA sequences known as hormone response elements (HREs) in the

promoter regions of target genes.[4][5] This interaction modulates the transcription of genes

involved in ion and water transport, such as the epithelial sodium channel (ENaC).[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.medchemexpress.com/Deoxycorticosterone-acetate.html
https://en.wikipedia.org/wiki/11-Deoxycorticosterone
https://pmc.ncbi.nlm.nih.gov/articles/PMC6169243/
https://www.researchgate.net/figure/Schematic-illustration-of-mineralocorticoid-receptor-mediated-signaling-pathways_fig1_331326473
https://www.researchgate.net/figure/Schematic-illustration-of-mineralocorticoid-receptor-mediated-signaling-pathways_fig1_331326473
https://en.wikipedia.org/wiki/Mineralocorticoid_receptor
https://pmc.ncbi.nlm.nih.gov/articles/PMC6169243/
https://en.wikipedia.org/wiki/Mineralocorticoid_receptor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytoplasm

Nucleus

Deoxycorticosterone (DOC)

MR + HSPs

Binds

Activated MR-DOC Complex

Conformational Change

HSPs

Dissociation

MR-DOC Dimer

DimerizationTranslocation

Hormone Response Element (HRE)

Binds

Target Gene Transcription

Modulates

Click to download full resolution via product page

Caption: Mineralocorticoid receptor (MR) signaling pathway.

Conclusion
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Deoxycorticosterone-d8 is an essential tool for the accurate and precise quantification of

endogenous Deoxycorticosterone in biological samples. Its well-defined physicochemical

properties and predictable behavior in analytical systems make it a reliable internal standard for

LC-MS/MS applications. A thorough understanding of its properties, coupled with optimized

analytical protocols and an appreciation of the biological context of mineralocorticoid signaling,

enables researchers to generate high-quality, reproducible data in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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